Cas no 825607-17-8 (4-2-hydroxy-3-(naphthalen-2-yloxy)propyl-N,N-dimethylpiperazine-1-sulfonamide)

• Product Name: 4-2-hydroxy-3-(naphthalen-2-yloxy)propyl-N,N-dimethylpiperazine-1-sulfonamide
• CAS No: 825607-17-8
• MF: C₁₉H₂₇N₃O₄S
• MW: 393.500383615494
• CID: 5437278
• Update Time: 2025-05-24

4-2-hydroxy-3-(naphthalen-2-yloxy)propyl-N,N-dimethylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxy-3-naphthalen-2-yloxypropyl)-N,N-dimethylpiperazine-1-sulfonamide
• 4-2-hydroxy-3-(naphthalen-2-yloxy)propyl-N,N-dimethylpiperazine-1-sulfonamide

• Inchi： 1S/C19H27N3O4S/c1-20(2)27(24,25)22-11-9-21(10-12-22)14-18(23)15-26-19-8-7-16-5-3-4-6-17(16)13-19/h3-8,13,18,23H,9-12,14-15H2,1-2H3
• InChI Key： TYNUCTWPRCEWSW-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCN(CC(O)COC2=CC=C3C(=C2)C=CC=C3)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-2-hydroxy-3-(naphthalen-2-yloxy)propyl-N,N-dimethylpiperazine-1-sulfonamide

4-2-Hydroxy-3-(Naphthalen-2-Yloxy)Propyl-N,N-Dimethylpiperazine-1-Sulfonamide (CAS No: 825607-17-8)

4-2-Hydroxy-3-(Naphthalen-2-Yloxy)Propyl-N,N-Dimethylpiperazine-1-Sulfonamide, also known by its CAS number 825607-17-8, is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound has garnered significant attention due to its unique structural properties and potential therapeutic benefits.

The molecular structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is further substituted with an N,N-dimethyl group, enhancing its stability and bioavailability. The sulfonamide group attached to the piperazine ring plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of this compound as a modulator of certain cellular pathways, particularly in the context of neurodegenerative diseases. The naphthalenyl group within its structure contributes to its lipophilicity, which is essential for crossing biological membranes and interacting with target proteins. This property has been extensively explored in preclinical models, demonstrating promising results in mitigating oxidative stress and inflammation.

In addition to its therapeutic potential, 4-2-Hydroxy-3-(Naphthalen-2-Yloxy)Propyl-N,N-Dimethylpiperazine-1-Sulfonamide has been utilized as an intermediate in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has opened new avenues in catalysis and materials science.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring its suitability for both research and industrial applications.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile have been thoroughly investigated. These studies have demonstrated that it poses minimal risk to aquatic ecosystems when used responsibly, aligning with current sustainability goals in the chemical industry.

In conclusion, 4-2-Hydroxy-3-(Naphthalen-2-Yloxy)Propyl-N,N-Dimethylpiperazine-1-Sulfonamide (CAS No: 825607-17-8) stands as a versatile compound with significant potential across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in medicine, materials science, and environmental sustainability.